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Executive Summary

Centromere protein B (CENPB) is emerging as a significant molecule of interest in oncology.
Primarily known for its structural role in centromere function and chromosome segregation,
recent evidence increasingly points towards its dysregulation in various malignancies and its
potential as a diagnostic, prognostic, and therapeutic biomarker. This technical guide provides
a comprehensive overview of the current understanding of CENPB in cancer, detailing its
expression across different tumor types, its association with clinical outcomes, and its
involvement in key oncogenic signaling pathways. Furthermore, this document outlines detailed
experimental protocols for the investigation of CENPB and presents visual workflows and
pathways to aid in research and development.

Introduction to CENPB

CENPB is a well-characterized protein that binds to a specific 17-base pair DNA sequence, the
CENPB box, found in the alpha-satellite DNA of centromeres. Its canonical function is crucial
for the assembly of the kinetochore, a protein complex essential for the proper segregation of
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chromosomes during mitosis. Dysregulation of this process can lead to chromosomal instability,
a hallmark of cancer. Beyond its structural role, emerging research has uncovered the
involvement of CENPB in tumorigenesis, with aberrant expression levels linked to tumor
progression and patient prognosis in a variety of cancers, including breast, lung, gastric, and
hepatocellular carcinomas.[1]

CENPB Expression and Prognostic Significance in
Cancer

The expression of CENPB is frequently altered in cancerous tissues compared to their normal
counterparts. A growing body of evidence suggests that CENPB is predominantly
overexpressed in a range of tumors. This overexpression often correlates with more aggressive
tumor phenotypes and poorer patient outcomes.

Quantitative Data on CENPB and Other CENP Family
Members in Cancer

The following tables summarize the quantitative data on the expression and prognostic value of
CENPB and other centromere proteins in various cancers. While direct quantitative data for
CENPB is still emerging for some cancers, information on other CENP family members is
included to provide a broader context of this protein family's role in oncology.

Table 1: Prognostic Value of CENPB Expression in Various Cancers
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Table 2: Diagnostic Value of CENPB mRNA in Hepatocellular Carcinoma
Dataset AUC 95% CI P-value Reference
TCGA 0.777 N/A <0.001 [1]
GSE54236 0.692 N/A <0.001 [1]
GSE76427 0.720 N/A <0.001 [1]

Table 3: Overexpression and Prognostic Value of Other CENP Family Members in Various
Cancers (for context)
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CENPB in Oncogenic Signaling Pathways

CENPB is implicated in the modulation of key signaling pathways that are fundamental to
cancer development and progression. Understanding these interactions is critical for
elucidating its role as a biomarker and a potential therapeutic target.
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PI3K/Akt/mTOR Pathway

In breast cancer, elevated expression of CENPB has been shown to affect chemotherapy
response and prognosis through the upregulation of targets in the PI3K/Akt/mTOR signaling
pathway.[1] This pathway is a central regulator of cell growth, proliferation, and survival, and its
aberrant activation is a common event in many cancers.
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Caption: CENPB's potential influence on the PI3K/Akt/mTOR signaling pathway.

Wnt/B-catenin Pathway

While direct interaction between CENPB and the Wnt/(3-catenin pathway is still under
investigation, other centromere proteins have been linked to this critical developmental and
oncogenic pathway. The Wnt pathway plays a crucial role in cell fate determination,
proliferation, and migration. Its dysregulation is a key driver in several cancers, particularly
colorectal cancer.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

Suits your experiment?
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